Cas no 1361603-88-4 (3'-Methoxy-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Methoxy-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361603-88-4
• MF: C₁₄H₆Cl₅F₃O
• MW: 424.457049846649
• CID: 4991227
• Update Time: 2025-05-26

3'-Methoxy-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl5F3O/c1-23-7-4-5(2-3-6(7)14(20,21)22)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： QYJUJUCDJYYQON-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(C(F)(F)F)=C(C=1)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 7.5
• Topological Polar Surface Area: 9.2

Additional information on 3'-Methoxy-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl

Comprehensive Analysis of 3'-Methoxy-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361603-88-4)

The compound 3'-Methoxy-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361603-88-4) is a highly specialized chlorinated biphenyl derivative with a unique structural configuration. Its molecular formula, C₁₄H₆Cl₅F₃O, reflects the presence of multiple chlorine atoms and a trifluoromethyl group, which contribute to its distinct chemical properties. This compound has garnered attention in organic synthesis and material science due to its potential applications in advanced research and development.

In recent years, the demand for halogenated aromatic compounds like 3'-Methoxy-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl has increased, particularly in the fields of pharmaceutical intermediates and agrochemicals. Researchers are exploring its utility in designing novel catalysts and functional materials. The compound's stability and reactivity make it a valuable candidate for cross-coupling reactions, a topic frequently searched in academic databases and AI-driven research platforms.

One of the most discussed aspects of this compound is its environmental persistence and biodegradability. While not classified as hazardous, its structural similarity to other persistent organic pollutants (POPs) has led to studies on its ecological impact. This aligns with current user queries on green chemistry and sustainable synthesis, making it a relevant topic for modern research.

The synthesis of 3'-Methoxy-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl involves multi-step halogenation and methoxylation processes. Advanced techniques such as palladium-catalyzed coupling and electrophilic aromatic substitution are often employed. These methods are frequently searched by chemists seeking efficient synthetic routes for complex molecules.

From an industrial perspective, the compound's thermal stability and solubility in organic solvents make it suitable for applications in high-performance coatings and electronic materials. Its fluorine-containing moiety is particularly attractive for developing water-repellent surfaces, a hot topic in material science forums and search engines.

In conclusion, 3'-Methoxy-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361603-88-4) represents a versatile compound with broad potential in scientific and industrial applications. Its unique properties and relevance to contemporary research themes ensure its continued importance in the chemical community.